Cas no 890097-94-6 (2-(3,4-difluorophenyl)-2-oxoacetic acid)

2-(3,4-difluorophenyl)-2-oxoacetic acid structure
890097-94-6 structure
Product Name:2-(3,4-difluorophenyl)-2-oxoacetic acid
CAS No:890097-94-6
MF:C8H4F2O3
MW:186.112369537354
CID:4664050
PubChem ID:23092017
Update Time:2024-03-01

2-(3,4-difluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Difluorophenyl)-2-oxoacetic acid
    • Benzeneacetic acid, 3,4-difluoro-α-oxo-
    • 2-(3,4-difluorophenyl)-2-oxoacetic acid
    • MDL: MFCD07698680
    • Inchi: 1S/C8H4F2O3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3H,(H,12,13)
    • InChI Key: PXHFUJJNVRHOSE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C1=CC=C(F)C(F)=C1)=O

Computed Properties

  • Exact Mass: 186.01285031g/mol
  • Monoisotopic Mass: 186.01285031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 88-90 °C
  • Boiling Point: 288.9±40.0 °C at 760 mmHg
  • Flash Point: 128.5±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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